Cas no 2171653-55-5 (tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

tert-Butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate is a spirocyclic compound featuring a unique structural framework combining a 6-oxa-2,9-diazaspiro[4.5]decane core with a 4-methylcyclohexyl substituent. The tert-butyl carboxylate group enhances its stability and solubility, making it suitable for synthetic applications in medicinal chemistry and drug discovery. Its spirocyclic architecture offers conformational rigidity, which can be advantageous in designing bioactive molecules with improved selectivity and binding affinity. The presence of both nitrogen and oxygen heteroatoms within the spiro system provides versatile sites for further functionalization. This compound is particularly valuable as an intermediate in the synthesis of complex pharmacophores or as a scaffold for exploring structure-activity relationships in target-oriented research.

tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate structure

2171653-55-5 structure

Product Name:tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

CAS No:2171653-55-5

MF:C₁₉H₃₄N₂O₃

MW:338.484865665436

CID:6108021

PubChem ID:165822621

Update Time:2025-07-02

tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
- tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate
- 2171653-55-5
- EN300-1640890
- Inchi： 1S/C19H34N2O3/c1-14-5-7-15(8-6-14)16-19(23-12-10-20-16)9-11-21(13-19)17(22)24-18(2,3)4/h14-16,20H,5-13H2,1-4H3
- InChI Key： QAMCWSWOOHSMSY-UHFFFAOYSA-N
- SMILES： O1CCNC(C2CCC(C)CC2)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

Exact Mass: 338.25694295g/mol
Monoisotopic Mass: 338.25694295g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 454
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 50.8Å²

tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1640890-0.05g	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	0.05g	$780.0	2023-06-04
Enamine	EN300-1640890-0.1g	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	0.1g	$817.0	2023-06-04
Enamine	EN300-1640890-0.25g	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	0.25g	$855.0	2023-06-04
Enamine	EN300-1640890-0.5g	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	0.5g	$891.0	2023-06-04
Enamine	EN300-1640890-1.0g	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	1g	$928.0	2023-06-04
Enamine	EN300-1640890-2.5g	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	2.5g	$1819.0	2023-06-04
Enamine	EN300-1640890-5.0g	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	5g	$2692.0	2023-06-04
Enamine	EN300-1640890-10.0g	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	10g	$3992.0	2023-06-04
Enamine	EN300-1640890-50mg	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	50mg	$780.0	2023-09-22
Enamine	EN300-1640890-100mg	tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate	2171653-55-5	100mg	$817.0	2023-09-22

tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Related Literature

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Additional information on tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Recent Advances in the Study of tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS: 2171653-55-5)

The compound tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS: 2171653-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of novel bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. The tert-butyl ester group in the molecule provides stability and facilitates further functionalization, making it a versatile building block in medicinal chemistry.

Pharmacological evaluations have revealed that tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapeutics.

Recent preclinical studies have also explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate favorable bioavailability and metabolic stability, which are essential for further development into a clinical candidate. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that enhance efficacy and reduce off-target effects.

In conclusion, tert-butyl 10-(4-methylcyclohexyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure, combined with its pharmacological properties, positions it as a valuable candidate for further investigation. Future research directions may include clinical trials to assess its safety and efficacy in humans, as well as the exploration of its potential in other therapeutic areas beyond CNS disorders.